Kalihinol F

• Molecular Formula: C23H33N3O2
• Molecular Weight: 383.5 g/mol
• IUPAC Name: (1R,2R,4aS,5S)-1,5-diisocyano-8-[(2R)-5-(2-isocyanopropan-2-yl)-2-methyloxolan-2-yl]-2,5-dimethyl-1,3,4,4a,6,7,8,8a-octahydronaphthalen-2-ol
• InChI: InChI=1S/C23H33N3O2/c1-20(2,25-7)17-11-14-23(5,28-17)16-9-12-21(3,26-8)15-10-13-22(4,27)19(24-6)18(15)16/h15-19,27H,9-14H2,1-5H3/t15-,16?,17?,18?,19+,21-,22+,23+/m0/s1
• InChI Key: WUFZGMUGDGETGF-JOJFRMLGSA-N
• Isomeric SMILES: C[C@@]1(CCC(C2[C@@H]1CC[C@@]([C@@H]2[N+]#[C-])(C)O)[C@]3(CCC(O3)C(C)(C)[N+]#[C-])C)[N+]#[C-]
• SMILES: CC1(CCC(C2C1CCC(C2[N+]#[C-])(C)O)C3(CCC(O3)C(C)(C)[N+]#[C-])C)[N+]#[C-]
• synonyms: kalihinol F

Description

Kalihinol F is a natural product found in Acanthella and Acanthella cavernosa with data available.

Scientific Research Applications

Inhibition of Chromosome Separation in Starfish Eggs

Kalihinol F, derived from a marine sponge, inhibits chromosome separation in fertilized starfish eggs. This results in unseparated metaphase chromosomes that are eventually torn off in embryonic cells, leading to developmental arrest at the morula stage. The substance acts by inhibiting topoisomerase I activity, which is essential for meiosis II in starfish, without affecting DNA polymerases or topoisomerase II (Ohta et al., 2003).

Mechanistic Targets Identification in Zebrafish

This compound has been used to identify mechanistic targets in zebrafish. It induces defects resembling copper deficiency, such as undulated notochords and developmental issues in pigment formation, hematopoiesis, and neural development. This resemblance to the copper deficiency phenotype in zebrafish, along with further studies, revealed this compound's copper-chelating activity (Sandoval et al., 2013).

Antimalarial Properties

This compound and its analogues exhibit potent antimalarial properties. They inhibit Plasmodium falciparum, the agent causing severe human malaria. The studies emphasize the potential of simpler analogues of kalihinols retaining significant antimalarial activity, thereby highlighting their therapeutic potential (Daub et al., 2015), (Daub et al., 2017).

Bacterial Folate Biosynthesis Inhibition

This compound shows activity against bacterial folate biosynthesis. This property was discovered through screening based on the activity of Acanthella cavernosa sponge extracts. The compound demonstrated potential in inhibiting bacterial growth, suggesting its utility in antibacterial therapies (Bugni et al., 2004).

Antifouling Properties

This compound also possesses antifouling properties. Isolated from marine sponges, it has shown efficacy in inhibiting the growth of bacteria and larval settlement of marine organisms, suggesting its use in preventing biofouling in marine environments (Yang et al., 2006), (Okino et al., 1995).